2-(1-piperidinyl)Benzoic acid

• IUPAC Name: 2-piperidin-1-ylbenzoic acid
• InChI: InChI=1S/C12H15NO2/c14-12(15)10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,14,15)
• InChI Key: TVEAZHOLMPKUGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID20353227
• Molecular Weight: 205.25 g/mol
• CAS No.: 42093-97-0

Description

2-(1-Piperidinyl)benzoic acid (2-PBA) is a synthetic organic compound with multiple applications in scientific research. It is an important intermediate used in the synthesis of various drugs and other compounds. In addition, 2-PBA has been extensively studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.

Scientific Research Applications

Regulation of Gut Functions

Benzoic acid, sharing structural similarities with 2-(1-piperidinyl)Benzoic acid, has been extensively used in foods and feeds as an antibacterial and antifungal preservative. Recent research highlights its role in promoting gut functions, including digestion, absorption, and the gut barrier, by regulating enzyme activity, redox status, immunity, and microbiota. However, excessive administration could impair gut health, indicating a need for balanced use (Mao et al., 2019).

Antifungal Properties

Compounds from Piper species, including prenylated benzoic acid derivatives, have shown notable antifungal activities. These compounds, due to their unique chemical structures, may serve as leads for the development of pharmaceuticals or agricultural fungicides, suggesting potential antifungal applications for this compound derivatives (Xu & Li, 2011).

Chemical Reactions and Stability

The reaction of piperidine with nitrobenzenes in studies provides insights into the nucleophilic aromatic substitution reactions, offering a quantitative yield of related compounds. This reaction mechanism and the stability of products underline the chemical reactivity and potential applications of this compound in synthetic chemistry and material science (Pietra & Vitali, 1972).

Environmental and Health Perspectives

Studies on benzoic acid and its derivatives, including this compound, have raised concerns regarding their environmental presence and potential health impacts. For instance, research on benzoic acid's effects on water quality and human health necessitates a careful evaluation of its use and the establishment of maximum permissible concentrations to mitigate adverse effects (Zholdakova et al., 2021).

Pharmacokinetic Analysis

A physiologically-based pharmacokinetic analysis of benzoic acid across different species (rats, guinea pigs, and humans) has highlighted the metabolic and dosimetric variations, providing a foundational understanding for assessing dietary exposures and reducing interspecies uncertainty. Such analysis is crucial for evaluating the safety and efficacy of this compound and its derivatives in medical and nutritional contexts (Hoffman & Hanneman, 2017).

Safety and Hazards

While specific safety and hazards information for “2-(1-piperidinyl)Benzoic acid” is not available in the retrieved papers, it’s important to handle all chemical compounds with care, using appropriate safety measures such as wearing suitable gloves, eye protection, and avoiding inhalation.

Future Directions

Piperidines and their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the future directions in this field could involve the development of new synthesis methods, the discovery of new biological applications, and the design of potential drugs containing the piperidine moiety.

Mechanism of Action

Target of Action

It’s known that benzoic acid derivatives can interact with various biological targets, influencing their function .

Mode of Action

It’s known that benzylic compounds can undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the targets they interact with.

Biochemical Pathways

Benzoic acid derivatives are known to be involved in various biochemical pathways .

Pharmacokinetics

It’s known that the adme properties of most drugs strongly depend on the ability of the drug to pass through membranes via simple diffusion . The ionization state of the drug in physiological fluids can heavily influence these properties .

Result of Action

It’s known that benzylic compounds can undergo various reactions, leading to changes at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

2-(1-piperidinyl)Benzoic acid plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with enzymes involved in metabolic pathways, such as acyl-CoA synthetase, which catalyzes the formation of acyl-CoA thioesters . These interactions can affect the metabolic flux and the levels of metabolites within the cell.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the activity of enzymes like trypsin, lipase, and amylase in the jejunum of young pigs, thereby enhancing nutrient digestion and absorption . Additionally, it can modulate the expression of genes involved in antioxidant defense mechanisms, such as glutathione peroxidase and superoxide dismutase .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been observed to inhibit the activity of phosphofructokinase, a key enzyme in the glycolytic pathway, thereby reducing the anaerobic fermentation of glucose . This inhibition is dependent on the intracellular pH, highlighting the importance of the cellular environment in modulating the compound’s activity.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time are crucial factors in its biochemical applications. In laboratory settings, it has been observed that the compound maintains its stability under normal conditions. Its long-term effects on cellular function can vary. For instance, prolonged exposure to the compound can lead to changes in cellular morphology and function, as seen in studies involving young pigs . These temporal effects underscore the importance of monitoring the compound’s stability and degradation in experimental setups.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In young pigs, supplementation with 5000 mg/kg of the compound improved nutrient digestion and antioxidant capacity . Higher doses may lead to toxic or adverse effects, highlighting the need for careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as acyl-CoA synthetase, which catalyzes the formation of acyl-CoA thioesters . This interaction can influence the metabolic flux and the levels of metabolites within the cell. Additionally, the compound can undergo amino acid conjugation, forming metabolites like hippuric acid .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For instance, it has been observed to interact with transporters involved in the uptake and distribution of benzoic acid derivatives . These interactions can affect the localization and accumulation of the compound within different cellular compartments.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It has been observed to localize predominantly in the cytosol, where it interacts with various enzymes and proteins . This localization is influenced by targeting signals and post-translational modifications that direct the compound to specific cellular compartments.